molecular formula C19H23FN2 B5754298 1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine

1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine

Cat. No. B5754298
M. Wt: 298.4 g/mol
InChI Key: GFYPDSIKBIOHPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine, commonly known as DFPP, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. DFPP is a psychoactive drug that acts as a selective serotonin reuptake inhibitor (SSRI) and has been studied for its potential use in treating depression, anxiety, and other mental health disorders.

Mechanism of Action

DFPP acts as a selective serotonin reuptake inhibitor (1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine) by inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, appetite, and other physiological functions. By increasing the levels of serotonin in the brain, DFPP can help regulate mood and alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
DFPP has been shown to have a variety of biochemical and physiological effects. Research has shown that DFPP can increase the levels of serotonin in the brain, which can help alleviate symptoms of depression and anxiety. DFPP has also been shown to have anxiolytic effects, which can help reduce anxiety levels in individuals with anxiety disorders.

Advantages and Limitations for Lab Experiments

DFPP has several advantages for lab experiments, including its high affinity for the serotonin transporter and its ability to selectively inhibit serotonin reuptake. However, DFPP also has limitations, including its potential for toxicity and its psychoactive effects, which can complicate experimental design.

Future Directions

There are several potential future directions for research on DFPP. One area of interest is the development of new 1-(2,3-dimethylphenyl)-4-(4-fluorobenzyl)piperazine drugs based on the structure of DFPP. Another area of interest is the study of DFPP's effects on other neurotransmitters, such as dopamine and norepinephrine. Additionally, research on the potential therapeutic applications of DFPP in treating other mental health disorders, such as bipolar disorder and schizophrenia, is also an area of interest.

Synthesis Methods

DFPP can be synthesized through a multi-step process involving the reaction of 2,3-dimethylphenylamine with 4-fluorobenzyl chloride, followed by cyclization with piperazine. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DFPP has been extensively studied for its potential therapeutic applications in treating various mental health disorders. Research has shown that DFPP has a high affinity for the serotonin transporter, which is responsible for the reuptake of serotonin in the brain. By inhibiting the reuptake of serotonin, DFPP increases the levels of serotonin in the brain, which can help alleviate symptoms of depression and anxiety.

properties

IUPAC Name

1-(2,3-dimethylphenyl)-4-[(4-fluorophenyl)methyl]piperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23FN2/c1-15-4-3-5-19(16(15)2)22-12-10-21(11-13-22)14-17-6-8-18(20)9-7-17/h3-9H,10-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GFYPDSIKBIOHPR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC=C(C=C3)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23FN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2,3-Dimethylphenyl)-4-(4-fluorobenzyl)piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.